Cas no 2985-64-0 (Phenol, 2-decyl-)

• Product Name: Phenol, 2-decyl-
• CAS No: 2985-64-0
• MF: C₁₆H₂₆O
• MW: 234.377045154572
• CID: 1439591
• Update Time: 2024-08-15

Phenol, 2-decyl- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-decyl-
• o-dodecylphenol
• 2-Decylphenol
• o-Decylphenol

• Inchi： 1S/C16H26O/c1-2-3-4-5-6-7-8-9-12-15-13-10-11-14-16(15)17/h10-11,13-14,17H,2-9,12H2,1H3
• InChI Key： FDIPWBUDOCPIMH-UHFFFAOYSA-N
• SMILES： C1(O)=CC=CC=C1CCCCCCCCCC

Computed Properties

• Exact Mass: 234.19848
• Monoisotopic Mass: 234.198
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 9
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7

Experimental Properties

• Density: 0.927
• Boiling Point: 337.4°Cat760mmHg
• Flash Point: 189°C
• Refractive Index: 1.503
• PSA: 20.23